1-Chloro-1-(2-ethoxy-5-methoxyphenyl)propan-2-one

• Molecular Formula: C12H15ClO3
• Molecular Weight: 242.70 g/mol
• IUPAC Name: 1-chloro-1-(2-ethoxy-5-methoxyphenyl)propan-2-one
• InChI: InChI=1S/C12H15ClO3/c1-4-16-11-6-5-9(15-3)7-10(11)12(13)8(2)14/h5-7,12H,4H2,1-3H3
• InChI Key: SKUVDXMGYNFJDL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)OC)C(C(=O)C)Cl

Description

1-Chloro-1-(2-ethoxy-5-methoxyphenyl)propan-2-one is a chlorinated ketone derivative featuring a 2-ethoxy-5-methoxyphenyl substituent. These compounds are typically synthesized via reactions involving diazonium salts and chlorinated carbonyl precursors, forming intermediates for heterocyclic systems like pyrazoles and benzofurans . The ethoxy and methoxy substituents at the 2- and 5-positions of the phenyl ring may influence solubility, crystallinity, and hydrogen-bonding interactions compared to simpler analogs.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Crystallographic Differences

Key analogs and their properties are compared below:

Compound	Molecular Formula	Substituents	Crystal System	Hydrogen Bonding	Applications/Reactivity
1-Chloro-1-(2-ethoxy-5-methoxyphenyl)propan-2-one	C₁₂H₁₅ClO₃	2-ethoxy-5-methoxy	Not reported	Likely N–H⋯O (inferred from analogs)	Intermediate for heterocycles
1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one	C₁₀H₁₀ClN₂O₂	4-methoxy	Monoclinic (P2₁/c)	N–H⋯O chains along [2 0 1] direction	Pyrazole synthesis
1-Chloro-1-[(Z)-2-phenylhydrazin-1-ylidene]propan-2-one	C₉H₉ClN₂O	Phenyl	Monoclinic (P2₁/c)	N–H⋯O dimeric interactions	Hydrazonoyl chloride precursor
1-(5-Chloro-2-methoxyphenyl)propan-1-one	C₁₀H₁₁ClO₂	5-chloro-2-methoxy	Not reported	No hydrogen bonding reported	Industrial intermediate (safety data)
5-Acetyl-6-hydroxy-3-methylbenzofuran	C₁₀H₁₀O₃	Benzofuran core with acetyl/methyl	Not reported	Phenolic O–H⋯O interactions	Antimicrobial agent synthesis

Key Observations :

• Substituent Effects : The 2-ethoxy-5-methoxy substitution in the target compound may enhance solubility in polar solvents compared to the 4-methoxy analog due to increased steric bulk and electron-donating effects.
• Hydrogen Bonding : Analogs like the 4-methoxy derivative exhibit directional N–H⋯O bonds, forming supramolecular chains , whereas the phenyl-substituted analog forms dimeric interactions . The target compound is expected to adopt similar bonding patterns, influencing crystallization behavior.
• Crystallinity: Monoclinic systems dominate in structurally characterized analogs (e.g., P2₁/c), suggesting a preference for layered packing in chlorinated propanones .

Physicochemical Properties

• Solubility: The ethoxy group in the target compound likely improves solubility in organic solvents (e.g., ethanol, acetone) compared to the less polar phenyl analog .
• Thermal Stability: Chlorinated propanones generally exhibit moderate stability, but decomposition pathways may vary with substituent electron-withdrawing/donating effects.

Research Findings and Implications

• Structural Insights : The planar geometry of the arylhydrazinylidene moiety in analogs (r.m.s. deviation ~0.150 Å) suggests conformational rigidity in the target compound’s core .
• Supramolecular Chemistry: Hydrogen-bonding patterns in analogs highlight the role of non-covalent interactions in crystal engineering, which could guide the design of co-crystals or polymorphs for the target compound .